4-(1H-1,2,3-Benzotriazol-1-yl)-5-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]phthalonitrile
4-(1H-1,2,3-Benzotriazol-1-yl)-5-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]phthalonitrile
Brand Name:
Vulcanchem
CAS No.:
492447-08-2
VCID:
VC0436662
InChI:
InChI=1S/C27H17N5O/c1-18-6-8-19(9-7-18)20-10-12-23(13-11-20)33-27-15-22(17-29)21(16-28)14-26(27)32-25-5-3-2-4-24(25)30-31-32/h2-15H,1H3
SMILES:
CC1=CC=C(C=C1)C2=CC=C(C=C2)OC3=C(C=C(C(=C3)C#N)C#N)N4C5=CC=CC=C5N=N4
Molecular Formula:
C27H17N5O
Molecular Weight:
427.5g/mol
4-(1H-1,2,3-Benzotriazol-1-yl)-5-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]phthalonitrile
CAS No.: 492447-08-2
Main Products
VCID: VC0436662
Molecular Formula: C27H17N5O
Molecular Weight: 427.5g/mol
![4-(1H-1,2,3-Benzotriazol-1-yl)-5-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]phthalonitrile - 492447-08-2](/images/no_structure.jpg)
| CAS No. | 492447-08-2 |
|---|---|
| Product Name | 4-(1H-1,2,3-Benzotriazol-1-yl)-5-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]phthalonitrile |
| Molecular Formula | C27H17N5O |
| Molecular Weight | 427.5g/mol |
| IUPAC Name | 4-(benzotriazol-1-yl)-5-[4-(4-methylphenyl)phenoxy]benzene-1,2-dicarbonitrile |
| Standard InChI | InChI=1S/C27H17N5O/c1-18-6-8-19(9-7-18)20-10-12-23(13-11-20)33-27-15-22(17-29)21(16-28)14-26(27)32-25-5-3-2-4-24(25)30-31-32/h2-15H,1H3 |
| Standard InChIKey | LGLAMHZTYZBCOP-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=CC=C(C=C2)OC3=C(C=C(C(=C3)C#N)C#N)N4C5=CC=CC=C5N=N4 |
| Canonical SMILES | CC1=CC=C(C=C1)C2=CC=C(C=C2)OC3=C(C=C(C(=C3)C#N)C#N)N4C5=CC=CC=C5N=N4 |
| PubChem Compound | 1620196 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume